Cas no 2171311-17-2 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid)

• Product Name: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid
• CAS No: 2171311-17-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5921427
• PubChem ID: 165583732
• Update Time: 2025-06-27

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid
• 2171311-17-2
• (3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}pentanoic acid
• EN300-1576757

• Inchi： 1S/C25H28N2O6/c1-2-16(13-22(28)29)26-23(30)25(11-12-32-15-25)27-24(31)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,2,11-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t16-,25?/m1/s1
• InChI Key： BKYIIYSTQMYTLJ-ZRTDVJLTSA-N
• SMILES： O1CCC(C(N[C@@H](CC(=O)O)CC)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid

Introduction to (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic Acid (CAS No. 2171311-17-2)

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid, CAS No. 2171311-17-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a convergence of advanced synthetic chemistry and biological activity, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological relevance. Specifically, the presence of a fluoren-9-ylmethoxycarbonyl moiety and an oxolan ring system suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug design. These structural elements not only enhance the compound's solubility and stability but also modulate its pharmacokinetic behavior, making it an attractive candidate for further exploration.

In recent years, there has been a growing interest in the development of peptidomimetics—molecules that mimic the bioactivity of peptides without their inherent drawbacks, such as susceptibility to enzymatic degradation. The structure of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid aligns well with this trend, as it incorporates a formamido group that can serve as a scaffold for mimicking peptide bonds. This feature is particularly relevant in the context of drug discovery, where peptidomimetics are increasingly recognized for their ability to bind to targets with high specificity and affinity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of protective groups, such as the methoxycarbonyl (Moc) group on the amino function, is essential to prevent unwanted side reactions during the synthetic process. Additionally, the stereochemistry at the chiral center must be carefully preserved to maintain the biological activity of the molecule. These synthetic challenges highlight the expertise required in medicinal chemistry and highlight the importance of advanced synthetic methodologies in producing complex molecules like this one.

The biological activity of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid has been explored in several preclinical studies. Initial findings suggest that this compound exhibits promising interactions with various biological targets, including enzymes involved in metabolic pathways and signaling molecules associated with inflammatory responses. These interactions are particularly intriguing given the growing recognition of metabolic dysregulation and inflammation as key factors in numerous diseases.

One area where this compound shows particular promise is in the treatment of metabolic disorders. The ability of peptidomimetics to modulate enzyme activity without triggering immune responses makes them ideal candidates for addressing conditions such as diabetes and obesity. In vitro studies have demonstrated that (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid can inhibit key enzymes involved in glucose metabolism, potentially leading to improved glycemic control. Furthermore, its structural features may allow it to interact with other targets involved in energy homeostasis, offering a multifaceted approach to managing metabolic diseases.

Another area of interest is the potential application of this compound in anti-inflammatory therapies. Chronic inflammation is a hallmark of many chronic diseases, including cardiovascular disease, arthritis, and certain types of cancer. By targeting inflammatory pathways, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}pentanoic acid may help mitigate these conditions by reducing pro-inflammatory cytokine production and modulating immune cell function. Preliminary data from cell-based assays indicate that this compound can attenuate inflammatory responses without significant toxicity, suggesting its potential as a safe and effective therapeutic agent.

The pharmacokinetic profile of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-y lformamido}pentanoic acid is also an important consideration in its development as a drug candidate. Studies have shown that the fluorenylmethoxycarbonyl group enhances oral bioavailability by improving solubility and stability in physiological conditions. Additionally, the compound exhibits moderate tissue distribution and clearance rates, suggesting that it may have a reasonable half-life for therapeutic use. These pharmacokinetic properties make it an attractive candidate for further development into an oral therapeutic agent.

In conclusion, (3R)-3-{3-{((9H-fluoren -9 -yl)meth oxyc arbony l)amin o} oxol an - 3 - y lfor am ido } pent ano ic ac id, CAS No. 2171311 -17 -2) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique molecular features make it an excellent candidate for peptidomimetic applications, particularly in modulating metabolic and inflammatory pathways. The successful synthesis and preliminary biological evaluations suggest that this compound warrants further investigation into its therapeutic potential.